Cas no 897453-19-9 (N-(4-ethylphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide)

• Product Name: N-(4-ethylphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide
• CAS No: 897453-19-9
• MF: C₁₈H₂₂N₅O₃S
• MW: 388.463982105255
• CID: 6356236
• PubChem ID: 78468975
• Update Time: 2025-07-17

N-(4-ethylphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide
• 897453-19-9
• N-(4-ethylphenyl)-2-[(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanyl]acetamide

• Inchi： 1S/C18H21N5O3S/c1-5-11-6-8-12(9-7-11)19-13(24)10-27-17-20-14-15(21(17)2)22(3)18(26)23(4)16(14)25/h6-9,14H,5,10H2,1-4H3/p+1
• InChI Key： WKIOMFSIDCHZDV-UHFFFAOYSA-O
• SMILES： S(CC(NC1C=CC(=CC=1)CC)=O)C1=NC2C(N(C)C(N(C)C2=[N+]1C)=O)=O

Computed Properties

• Exact Mass: 388.14433575g/mol
• Monoisotopic Mass: 388.14433575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 110Ų

Additional information on N-(4-ethylphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide

Comprehensive Analysis of N-(4-ethylphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide (CAS No. 897453-19-9)

The compound N-(4-ethylphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide, identified by its CAS number 897453-19-9, is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, which combines a purine core with an ethylphenyl and sulfanylacetamide moiety. This combination suggests potential applications in drug discovery, particularly in targeting enzymes or receptors associated with inflammatory and metabolic disorders.

Recent trends in scientific literature highlight a growing curiosity about purine derivatives due to their role in modulating cellular signaling pathways. Researchers are particularly intrigued by how modifications to the purine scaffold, such as the 1,3,9-trimethyl and 2,6-dioxo groups in this compound, can influence bioactivity. The sulfanylacetamide side chain further enhances its potential as a versatile intermediate for synthesizing novel therapeutics. This aligns with current industry demands for small-molecule inhibitors and allosteric modulators, which are frequently searched terms in academic and pharmaceutical databases.

From a synthetic chemistry perspective, the preparation of CAS 897453-19-9 involves multi-step organic reactions, including N-alkylation and thioether formation. These methods are well-documented but require optimization to achieve high yields and purity—a topic frequently discussed in forums and research papers. The compound’s solubility and stability under physiological conditions are also critical parameters for its applicability, making it a subject of ongoing ADME (Absorption, Distribution, Metabolism, Excretion) studies.

In the context of drug repurposing—a hot topic in 2024—this molecule’s structural features suggest possible cross-reactivity with known targets like adenosine receptors or kinases. Such hypotheses are driving computational molecular docking studies, which are increasingly popular among researchers leveraging AI-driven drug design. Questions about its selectivity and binding affinity often appear in search queries, reflecting the community’s focus on precision medicine.

Another area of interest is the compound’s potential role in neuroprotection or metabolic syndrome management, given the pharmacological profile of similar purine-based compounds. These applications resonate with global health concerns about aging populations and lifestyle diseases. Laboratory supply vendors frequently list CAS 897453-19-9 as a research-grade chemical, catering to academic and industrial labs exploring these avenues.

To summarize, N-(4-ethylphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide represents a compelling case study in modern medicinal chemistry. Its multifaceted structure and underexplored biological interactions position it as a promising candidate for further investigation, particularly in niche areas like enzyme inhibition and signal transduction modulation. As the scientific community continues to prioritize targeted therapies and sustainable drug development, compounds like this will remain at the forefront of innovation.